Cas no 916304-21-7 (5-(1-aminoethyl)thiophene-2-carbonitrile)

• Product Name: 5-(1-aminoethyl)thiophene-2-carbonitrile
• CAS No: 916304-21-7
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 5785485
• PubChem ID: 59460583
• Update Time: 2023-12-26

5-(1-aminoethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID701275584
• 5-(1-Aminoethyl)-2-thiophenecarbonitrile
• SCHEMBL13163185
• EN300-1868813
• 5-(1-aminoethyl)thiophene-2-carbonitrile
• 916304-21-7

• Inchi： 1S/C7H8N2S/c1-5(9)7-3-2-6(4-8)10-7/h2-3,5H,9H2,1H3
• InChI Key： YJWNFVOFURPTLS-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C)N

Computed Properties

• Exact Mass: 152.04081944g/mol
• Monoisotopic Mass: 152.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines